Cas no 62484-51-9 (2-Propynoic acid, 3-(4-quinolinyl)-)

2-Propynoic acid, 3-(4-quinolinyl)- structure
62484-51-9 structure
Product Name:2-Propynoic acid, 3-(4-quinolinyl)-
CAS No:62484-51-9
MF:C12H7NO2
MW:197.189482927322
CID:443221
PubChem ID:12311931
Update Time:2025-04-19

2-Propynoic acid, 3-(4-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propynoic acid, 3-(4-quinolinyl)-
    • 3-quinolin-4-ylprop-2-ynoic acid
    • 62484-51-9
    • AKOS020152314
    • DTXSID30487320
    • Inchi: 1S/C12H7NO2/c14-12(15)6-5-9-7-8-13-11-4-2-1-3-10(9)11/h1-4,7-8H,(H,14,15)
    • InChI Key: PHBZCZNWQYXDEV-UHFFFAOYSA-N
    • SMILES: OC(C#CC1C=CN=C2C=CC=CC2=1)=O

Computed Properties

  • Exact Mass: 197.04771
  • Monoisotopic Mass: 197.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • PSA: 50.19
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